Cas no 2004480-31-1 (2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine
• CAS No: 2004480-31-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6326142
• PubChem ID: 165699005
• Update Time: 2025-05-20

2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine
• EN300-1758367
• 2004480-31-1

• Inchi： 1S/C9H17N3/c1-9(2,6-10)4-8-5-11-7-12(8)3/h5,7H,4,6,10H2,1-3H3
• InChI Key： JSHSRKHALMHIEM-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine

Introduction to 2,2-Dimethyl-3-(1-Methyl-1H-Imidazol-5-yl)propan-1-amine (CAS No. 2004480-31-1)

2,2-Dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine, with the CAS number 2004480-31-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a substituted imidazole ring and a tertiary amine group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular formula of 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine is C₉H₁₆N₂, and its molecular weight is approximately 156.23 g/mol. The compound's structure consists of a central carbon atom bonded to two methyl groups and an imidazole ring, which is further substituted with a methyl group at the 1-position. The presence of the tertiary amine group at the end of the propyl chain adds to its reactivity and potential biological activity.

In the realm of pharmaceutical research, 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions can modulate various physiological processes, including neurotransmission, cell signaling, and ion transport, which are crucial for maintaining homeostasis in living organisms.

One of the key areas of research involving 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine is its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models without causing significant side effects. The mechanism of action is believed to involve the modulation of nociceptive pathways through interactions with specific receptors or channels involved in pain signaling.

Beyond its analgesic properties, 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine has also been investigated for its potential neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, thereby reducing neuronal damage and promoting cell survival.

In addition to its therapeutic applications, 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-yl)propan-1-amine has been studied for its use as a chemical probe in biological assays. Its unique structural features make it an excellent tool for investigating the structure-function relationships of proteins and other biomolecules. By binding to specific targets, this compound can provide valuable insights into the mechanisms underlying various biological processes and diseases.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-imidazol-5-y l)propan - 1 - amine involves several well-established organic reactions. One common synthetic route involves the condensation of 3-amino - 2 , 2 - dimethylpropionaldehyde with 4 - methylimidazole followed by reduction of the resulting imine intermediate. This multi-step process yields high purity product with good yields, making it suitable for both laboratory-scale synthesis and larger-scale production.

The physical properties of 2,2-dimethyl - 3 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) propan - 1 - amine, such as its melting point, boiling point, and solubility in various solvents, have been characterized through extensive experimental studies. These properties are crucial for optimizing its use in different applications and ensuring its stability under various conditions.

In conclusion, 2 , 2 - dimethyl - 3 - ( 1 - methyl - 1 H - imidazol - 5 - yl ) propan - 1 - amine (CAS No . 2004480 - 31 - 1) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents or research tools. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.